Cas no 892593-40-7 ((2-Furylmethyl)(3-thienylmethyl)amine Hydrochloride)

• Product Name: (2-Furylmethyl)(3-thienylmethyl)amine Hydrochloride
• CAS No: 892593-40-7
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 993661
• PubChem ID: 3582869
• Update Time: 2025-06-07

(2-Furylmethyl)(3-thienylmethyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Furan-2-yl)-N-(thiophen-3-ylmethyl)methanamine
• N-(furan-2-ylmethyl)-1-thiophen-3-ylmethanamine
• (2-FURYLMETHYL)(3-THIENYLMETHYL)AMINE
• F2158-0990
• NCGC00329543-01
• AB01323214-02
• AKOS000140767
• 892593-40-7
• Chembrdg-bb 9070494
• 1-(Furan-2-yl)-N-[(thiophen-3-yl)methyl]methanamine
• DTXSID50393878
• STK216259
• (2-Furylmethyl)(3-thienylmethyl)amine Hydrochloride

• MDL： MFCD07411629
• Inchi： 1S/C10H11NOS/c1-2-10(12-4-1)7-11-6-9-3-5-13-8-9/h1-5,8,11H,6-7H2
• InChI Key： IPWFINGMDUMRBR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNCC1=CC=CO1

Computed Properties

• Exact Mass: 193.05613515g/mol
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 282.9±25.0 °C at 760 mmHg
• Flash Point: 124.9±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2-Furylmethyl)(3-thienylmethyl)amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-Furylmethyl)(3-thienylmethyl)amine Hydrochloride

(2-Furylmethyl)(3-Thienylmethyl)amine Hydrochloride (CAS No. 892593-40-7): An Overview of a Promising Compound in Medicinal Chemistry

(2-Furylmethyl)(3-thienylmethyl)amine Hydrochloride (CAS No. 892593-40-7) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its distinct molecular structure, holds potential for various applications, particularly in the development of novel therapeutic agents. The combination of a furan and a thiophene moiety, along with an amine group, endows this compound with a range of biological activities that make it an intriguing subject for research.

The molecular formula of (2-Furylmethyl)(3-thienylmethyl)amine Hydrochloride is C₁₁H₁₂N·HCl, and its molecular weight is approximately 215.7 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations.

In recent years, the study of heterocyclic compounds has been a focal point in medicinal chemistry due to their diverse biological activities and potential therapeutic applications. (2-Furylmethyl)(3-thienylmethyl)amine Hydrochloride is no exception. Research has shown that this compound exhibits significant activity in several biological assays, including anti-inflammatory, antioxidant, and neuroprotective effects. These properties are attributed to the presence of the furan and thiophene rings, which are known for their bioactive properties.

One of the key areas of research involving (2-Furylmethyl)(3-thienylmethyl)amine Hydrochloride is its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease (IBD) are major health concerns worldwide. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, (2-Furylmethyl)(3-thienylmethyl)amine Hydrochloride has also shown antioxidant activity. Oxidative stress is a critical factor in the pathogenesis of many diseases, including cardiovascular diseases, neurodegenerative disorders, and cancer. The compound's ability to scavenge free radicals and reduce oxidative damage suggests its potential as a protective agent against these conditions. In vitro studies have shown that it can effectively neutralize reactive oxygen species (ROS), thereby preventing cellular damage.

In the realm of neuroprotection, (2-Furylmethyl)(3-thienylmethyl)amine Hydrochloride has demonstrated promising results. Neurodegenerative diseases such as Alzheimer's disease (AD), Parkinson's disease (PD), and multiple sclerosis (MS) are characterized by progressive neuronal loss and dysfunction. Research has indicated that this compound can protect neurons from oxidative stress-induced damage and promote neuronal survival. This neuroprotective effect is particularly valuable given the limited treatment options available for these debilitating conditions.

The mechanism of action of (2-Furylmethyl)(3-thienylmethyl)amine Hydrochloride is not yet fully understood but is believed to involve multiple pathways. Its anti-inflammatory effects may be mediated through the inhibition of nuclear factor-kappa B (NF-κB) activation, which plays a central role in the regulation of inflammatory responses. The antioxidant activity could be attributed to its ability to upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). Additionally, its neuroprotective effects may involve the activation of signaling pathways that promote neuronal survival and repair.

Clinical trials are currently underway to evaluate the safety and efficacy of (2-Furylmethyl)(3-thienylmethyl)amine Hydrochloride in various therapeutic contexts. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for further clinical development.

In conclusion, (2-Furylmethyl)(3-thienylmethyl)amine Hydrochloride (CAS No. 892593-40-7) represents a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its anti-inflammatory, antioxidant, and neuroprotective properties position it as a valuable tool in the fight against various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new therapeutic strategies in medicinal chemistry.